5-(1H-pyrrol-2-yl)isoxazole
Overview
Description
5-(1H-pyrrol-2-yl)isoxazole is a compound that has been studied for its potential applications in various fields. It is a type of isoxazole, a class of organic compounds containing a five-membered heterocyclic ring with three carbon atoms, one oxygen atom, and one nitrogen atom . The 5-(1H-pyrrol-2-yl)isoxazole has a pyrrole ring fused to the isoxazole ring .
Synthesis Analysis
The synthesis of 5-(1H-pyrrol-2-yl)isoxazole involves a [3+2] cycloaddition of tosylmethyl isocyanide (TosMIC) and styrylisoxazoles . This transformation is operationally simple, high-yielding, and displays broad substrate scope .Molecular Structure Analysis
The molecular structure of 5-(1H-pyrrol-2-yl)isoxazole can be analyzed using techniques such as X-ray diffraction and IR spectroscopy . The structure is characterized by the presence of a pyrrole ring fused to an isoxazole ring .Scientific Research Applications
Analgesic Applications
Isoxazole derivatives have shown significant potential as analgesics . They can be used to manage pain in various medical conditions.
Anti-inflammatory Applications
Isoxazole compounds have been found to exhibit anti-inflammatory properties . They can be used in the treatment of conditions characterized by inflammation.
Anticancer Applications
Certain isoxazole derivatives have demonstrated anticancer properties . They can be used in the development of new anticancer drugs.
Antimicrobial Applications
Isoxazole compounds have shown antimicrobial activity . They can be used in the development of new antimicrobial agents.
Antiviral Applications
Some isoxazole derivatives have been found to exhibit antiviral properties . They can be used in the treatment of viral infections.
Anticonvulsant Applications
Isoxazole compounds have demonstrated anticonvulsant properties . They can be used in the treatment of conditions characterized by convulsions.
Antidepressant Applications
Certain isoxazole derivatives have shown antidepressant properties . They can be used in the treatment of depressive disorders.
Immunosuppressant Applications
Isoxazole compounds have been found to exhibit immunosuppressant properties . They can be used in the management of conditions that require immunosuppression.
Future Directions
properties
IUPAC Name |
5-(1H-pyrrol-2-yl)-1,2-oxazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O/c1-2-6(8-4-1)7-3-5-9-10-7/h1-5,8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IOPGETFDVKMTBS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=C1)C2=CC=NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
134.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(1H-pyrrol-2-yl)isoxazole | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2R,4R,6S)-1-[(tert-butoxy)carbonyl]-2,6-dimethylpiperidine-4-carboxylic acid](/img/structure/B2378207.png)
![2-{[3-(2-methoxyethyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]thio}-N-(3-methoxyphenyl)acetamide](/img/structure/B2378212.png)
![1-{[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}-3-phenyl-1H-pyrazole-4-carboxamide](/img/structure/B2378213.png)
![8-methoxy-1-(3-nitrophenyl)-3-(p-tolyl)-1H-pyrazolo[4,3-c]quinoline](/img/structure/B2378215.png)
![N-benzyl-5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine](/img/structure/B2378222.png)
![2-{2,4-dichloro-5-methoxy[(4-methylphenyl)sulfonyl]anilino}-N-(3,4-dichlorophenyl)acetamide](/img/structure/B2378226.png)
